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Compound Focus: alpha-Casozepine

CAS No.: 117592-45-7

Cat. No.: S518096

Signaling Pathway & Mechanism of Action

Alpha-casozepine's anxiolytic effect begins with oral administration and involves specific brain pathways.

The diagram below outlines its journey and mechanism.
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3. Behavioral Odtcome
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Clinical Evidence & Efficacy Data

Clinical studies show alpha-casozepine is effective alone or in combination for various anxiety triggers. The

table below summarizes key findings.

Study Model

Dosage & Formulation

Key Efficacy Findings

Reported Outcome
Measures

Dogs: Car
Travel Stress

[1]

Dogs:
Veterinary
Visits [2]

Dogs:
General
Anxiety [3]

Cats:
Unfamiliar
Location [4]

Cats: Fear of
People [4]

2 mg/kg CBD combined
with L-Tryptophan & alpha-
casozepine (single dose)

Zylkene (alpha-casozepine)

15 mg/kg/day (general
recommendation)

Diet supplemented with L-
Tryptophan & alpha-
casozepine

Diet supplemented with L-
Tryptophan & alpha-
casozepine

Significantly smaller increase
in cortisol in response to stress
compared to placebo.

A potential benefit was
observed, though statistical
significance was not reached
due to low participant
numbers.

Suggested to potentially
reduce anxiety and fear of
strangers. May require several
weeks for full effect.

Reduced anxiety response to
placement in an unfamiliar
location (open-field test).

Fear in the presence of an
unfamiliar person was not
counteracted by the diet.

Serum cortisol,
stress-related
behaviors.

Fear and anxiety
behaviors during
physical
examination.

Owner-reported
anxiety scores,
behavioral
observations.

Duration and
frequency of inactive
posture.

Approach behavior
toward people.
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Detailed Experimental Protocols

For researchers, here are detailed methodologies from key studies on alpha-casozepine.

Protocol 1: Canine Acute Stress Paradigm (Car Travel)

This protocol evaluates the efficacy of a combination treat containing alpha-casozepine in reducing acute

stress induced by car travel in dogs [1].

¢ Study Design: A single-dose, blinded, crossover study.

e Subjects: 54 healthy pet dogs.

e Treatments: A single treat containing two active doses of CBD (2 mg/kg BW and 4 mg/kg BW) and a
blend treatment (2 mg/kg BW CBD combined with L-Tryptophan and alpha-casozepine), compared
against a placebo.

e Procedure:

o Dogs received a single dose of one treatment two hours prior to the test.

o The stress paradigm involved a 10-minute car travel session.

o A washout period of at least one week was implemented between tests for each dog.

e Data Collection:

o Physiological: Blood samples were taken pre- and post-test to analyze plasma CBD levels
and serum cortisol. Heart rate (HR) and heart rate variability (HRV) were measured during the
test. Surface temperature was also monitored.

o Behavioral: The dogs' activity, posture, and specific stress-related behaviors (e.g., whining, lip-
licking, yawning) were recorded and coded from video during the car travel. Qualitative
behavioral assessments (e.g., "sad," "anxious") were also performed.

Protocol 2: Feline Anxiety Assessment

This protocol assesses the anxiolytic effectiveness of a diet supplemented with L-Tryptophan and alpha-

casozepine in cats classified as fearful [4].

¢ Study Design: A controlled, parallel-group study over 4 weeks.

e Subjects: 24 cats classified as mildly or markedly fearful.

¢ Treatments: Cats were assigned to either a control diet group or a test diet group (Royal Canin
Feline Calm diet), ensuring equivalent baseline fear and anxiety levels.

e Behavioral Tests (Conducted at baseline, 2 weeks, and 4 weeks):
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o Home Room Test: Evaluation of the cat's response to a familiar or unfamiliar person entering
the room where the cat is housed.

o Open-Field Test: Analysis of the cat's response to being placed in a novel, empty test room.
Key measures include inactivity duration and frequency, locomotion, and vocalization.

o Human Interaction Test: Analysis of the cat's response to the approach and interaction

attempts of an unfamiliar human.
o Data Analysis: Comparison of behavioral measures between the control and test diet groups over

time to identify significant reductions in anxiety-related behaviors.

The workflow for these testing protocols is summarized in the following diagram.

Physiological
(Cortisol, HR, Temp)

Behavioral
(Posture, Activity, Vocalization)

Qualitative
(Expert/Owner Scores)

Subject Selection & Randomized Group Treatment Administration Anxiety Induction Multi-Modal Data Analysis &
Baseline Classification Assignment (Oral/Diet) (Stressor) Data Collection Outcome Assessment

Click to download full resolution via product page

Conclusion and Key Considerations

Based on the available evidence, here are the key takeaways for researchers and developers:

e Dosage: A standard recommended dosage for both dogs and cats is 15 mglkgl/day [5]. Veterinarians
may adjust this based on the individual's stress level.

o Safety Profile: Alpha-casozepine is generally considered safe, with no reported side effects,
dependency, or rebound phenomena. It contains minimal lactose and can be given to pregnant,
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lactating, young, or old animals [5] [6].
¢ Clinical Utility: It shows promise for situational anxieties (like travel or vet visits) and generalized
anxiety, particularly when used as part of a combination therapy, as seen with L-Tryptophan and CBD

[1][2].

¢ Areas for Further Research: More high-quality, large-scale studies are needed to firmly establish its
efficacy across different breeds, species, and anxiety disorders. The optimal dosing for acute versus
chronic management and long-term effects beyond several weeks also warrant further investigation

[3] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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